Cas no 126676-00-4 (Benzoic acid,4,4'-(2,5-pyrimidinediyl)bis- (9CI))

• Product Name: Benzoic acid,4,4'-(2,5-pyrimidinediyl)bis- (9CI)
• CAS No: 126676-00-4
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 103368
• PubChem ID: 53422923
• Update Time: 2025-04-18

Benzoic acid,4,4'-(2,5-pyrimidinediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-(2,5-pyrimidinediyl)bis- (9CI)
• 2,5-DI(4-CARBOXYPHENYL)PYRIMIDINE
• 4-[2-(4-carboxyphenyl)pyrimidin-5-yl]benzoic acid
• 2,4-DICHLORO-6-ETHYLQUINOLINE
• 126676-00-4
• 4,4'-(Pyrimidine-2,5-diyl)dibenzoic acid
• Benzoic acid, 4,4'-(2,5-pyrimidinediyl)bis- (9CI)
• DTXSID00698183

• Inchi： 1S/C18H12N2O4/c21-17(22)13-5-1-11(2-6-13)15-9-19-16(20-10-15)12-3-7-14(8-4-12)18(23)24/h1-10H,(H,21,22)(H,23,24)
• InChI Key： ABMYUIJAQCAAAJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=NC(C2C=CC(C(=O)O)=CC=2)=NC=1)=O

Computed Properties

• Exact Mass: 320.08000
• Monoisotopic Mass: 320.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 100A^2

Experimental Properties

• PSA: 100.38000
• LogP: 3.20700